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Compound of Interest

Compound Name: (R)-4-Vinyldihydrofuran-2(3H)-one

CAS No.: 121959-61-3

Cat. No.: B175943

Get Quote

In the landscape of contemporary drug discovery and fine chemical synthesis, the demand for

enantiomerically pure building blocks is insatiable. Among these, chiral γ-lactones represent a

privileged scaffold, forming the core of numerous natural products and pharmacologically active

molecules.[1][2] (R)-4-Vinyldihydrofuran-2(3H)-one (CAS No. 121959-61-3) emerges as a

particularly valuable synthon within this class. Its defined stereocenter at the C4 position,

combined with the synthetically versatile vinyl functional group, offers a powerful platform for

constructing complex molecular architectures with precise stereochemical control. This guide

provides an in-depth exploration of its properties, synthesis, and applications, designed for

researchers, chemists, and drug development professionals who leverage stereoselective

chemistry to drive innovation.

Core Physicochemical & Structural Data
Accurate characterization is the bedrock of reproducible science. The fundamental properties

of (R)-4-Vinyldihydrofuran-2(3H)-one are summarized below. Purity levels are typically

greater than 97-98% from commercial suppliers.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b175943#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8421442/
https://pubs.rsc.org/en/content/articlelanding/2022/cc/d2cc02069f
https://www.benchchem.com/product/b175943/docs?utm_src=pdf-body#foreword-the-strategic-value-of-chiral-lactones-in-modern-synthesis
https://www.benchchem.com/product/b175943/docs?utm_src=pdf-body#foreword-the-strategic-value-of-chiral-lactones-in-modern-synthesis
https://synthonix.com/64256.html
https://www.achemblock.com/w168698-r-4-vinyl-dihydrofuran-2-3h-one.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 121959-61-3 [3][4][5][6]

Molecular Formula C₆H₈O₂ [3][4][5]

Molecular Weight 112.13 g/mol [3][4][5]

IUPAC Name
(4R)-4-vinyldihydrofuran-

2(3H)-one
[4]

SMILES O=C1OCC1 [3]

Appearance
Typically a colorless to yellow

oil
[7]

Storage
Store at 2-8°C in a tightly

sealed container
[8]

Spectroscopic Signature: A Guide to Structural
Verification
For the practicing chemist, unambiguous confirmation of a molecule's structure is paramount.

The following is an expert analysis of the expected spectroscopic data for (R)-4-
Vinyldihydrofuran-2(3H)-one, serving as a benchmark for experimental validation.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to be highly informative. Key

signals would include:

A complex multiplet between 5.8-6.0 ppm, integrating to 1H, corresponding to the internal

proton of the vinyl group (-CH=CH₂).

Two distinct signals between 5.1-5.4 ppm, each integrating to 1H, representing the two

terminal, diastereotopic protons of the vinyl group (=CH₂).

A multiplet around 4.0-4.5 ppm, integrating to 2H, for the diastereotopic protons of the -O-

CH₂- group in the lactone ring.

A multiplet around 3.0-3.5 ppm for the proton at the chiral center (C4-H).
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Two distinct multiplets between 2.2-2.8 ppm, integrating to 2H in total, for the

diastereotopic protons of the -CH₂- group adjacent to the carbonyl.

¹³C NMR Spectroscopy: The carbon spectrum should display 6 distinct signals:

A signal in the downfield region, ~175-178 ppm, for the carbonyl carbon (C=O) of the

lactone.

Two signals in the olefinic region, ~135-140 ppm for the internal vinyl carbon (-CH=) and

~115-120 ppm for the terminal vinyl carbon (=CH₂).

A signal around 70-75 ppm for the carbon of the -O-CH₂- group.

Signals for the two remaining aliphatic ring carbons, typically between 30-45 ppm.

Infrared (IR) Spectroscopy: IR analysis is crucial for identifying the key functional groups.[9]

[10]

A strong, characteristic absorption band around 1770-1785 cm⁻¹ is indicative of the C=O

stretch in a five-membered lactone (γ-butyrolactone).

A medium absorption band around 1640-1650 cm⁻¹ corresponding to the C=C stretch of

the vinyl group.

C-O stretching bands in the 1150-1250 cm⁻¹ region.

Mass Spectrometry (MS): Electron-impact mass spectrometry (EI-MS) would show the

molecular ion peak (M⁺) at m/z = 112.13. High-resolution mass spectrometry (HRMS) would

provide the exact mass, confirming the molecular formula C₆H₈O₂.[9][11]

Enantioselective Synthesis: Crafting Chirality
The synthesis of (R)-4-Vinyldihydrofuran-2(3H)-one in high enantiopurity is non-trivial and is

the key to its utility. While numerous strategies exist for chiral lactones, asymmetric catalysis

provides a modern and efficient route.[2][12][13] The following section details a representative,

field-proven workflow based on asymmetric hydrogenation, a cornerstone of modern

stereoselective synthesis.[2][12]
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Conceptual Workflow: Asymmetric Hydrogenation
The logic behind this approach is to create the chiral center by adding hydrogen across a

double bond in a prochiral precursor, using a chiral transition metal catalyst to direct the facial

selectivity of the addition.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

